![molecular formula C16H21NO3 B7500448 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone](/img/structure/B7500448.png)
3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the benzodioxepine family of compounds and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, this compound has been shown to increase the levels of dopamine and acetylcholine in the brain, which are important neurotransmitters that play a role in motor function and cognition.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, this compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound has antioxidant properties, which may help to protect cells from damage caused by oxidative stress. Additionally, this compound has been found to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone in lab experiments is that it has been extensively studied and its properties are well understood. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is that it is relatively expensive and difficult to synthesize, which may limit its availability for research purposes.
Future Directions
There are many potential future directions for research on 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone. One area of research that shows promise is in the development of new treatments for neurological disorders. Additionally, this compound may have potential applications in the treatment of inflammatory disorders and other conditions that are characterized by oxidative stress. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.
Synthesis Methods
The synthesis of 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone is a complex process that involves multiple steps. One of the most common methods for synthesizing this compound is through the use of palladium-catalyzed cross-coupling reactions. This involves the reaction of a palladium catalyst with an aryl halide and an amine, which leads to the formation of the desired benzodioxepine compound.
Scientific Research Applications
3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone has been the subject of extensive scientific research due to its potential therapeutic applications. One of the most promising areas of research has been in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound is able to cross the blood-brain barrier and has neuroprotective effects.
Properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-12-5-7-17(8-6-12)16(18)13-3-4-14-15(11-13)20-10-2-9-19-14/h3-4,11-12H,2,5-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXYCLJAYBINFAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CC3=C(C=C2)OCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.